N-(2,5-dimethylphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• InChI: InChI=1S/C19H25N3O3/c1-12-7-8-13(2)15(10-12)20-16(23)11-22-17(24)19(21-18(22)25)9-5-4-6-14(19)3/h7-8,10,14H,4-6,9,11H2,1-3H3,(H,20,23)(H,21,25)
• InChI Key: TWBKZSSOEUEHMF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC12C(=O)N(C(=O)N2)CC(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol
• CAS No.: 565427-58-9

Description

N-(2,5-dimethylphenyl)-2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide is a useful research compound. Its molecular formula is C19H25N3O3 and its molecular weight is 343.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Organic Chemistry

A substantial portion of the research focuses on novel synthetic routes and the characterization of related diazaspiro and tetrazaspiro compounds. Studies such as the molecular diversity investigation of triphenylphosphine promoted reactions, which result in trans-1,3-disubstituted 7,9-diazaspiro[4.5]dec-1-enes with high yields and diastereoselectivity, highlight the versatility of these scaffolds in organic synthesis (Han, Zheng, Zhang, & Yan, 2020). Additionally, the regioselective synthesis of diazaspiro[4.4]nona-and tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives illustrates the intricate control achievable in constructing these complex molecules (Farag, Elkholy, Ali, 2008).

Pharmacological Investigations

Research into the pharmacological properties of diazaspiro derivatives has identified compounds with promising bioactivities. For instance, certain spirothiazolidinone derivatives have shown strong activity against influenza A/H3N2 virus, indicating the potential for these compounds in antiviral therapies (Apaydın, Loy, Stevaert, & Naesens, 2020). Another study demonstrated the anticonvulsant activity of trans- and cis-2-(2,6-dimethylphenoxy)-N-(2- or 4-hydroxycyclohexyl)acetamides, highlighting the impact of molecular architecture on biological activity (Pękala, Waszkielewicz, Szneler, Walczak, & Marona, 2011).

Analytical and Theoretical Approaches

The analytical applications of related compounds include the development of liquid chromatographic methods for enantiopurity control and the use of microwave-assisted synthesis for novel spiro diarylidenes, demonstrating the potential for these compounds in improving analytical techniques and synthetic efficiency (Douša & Lemr, 2011); (Shroff, Mohanta, Baitharu, Bag, & Behera, 2022).